Cas no 2137830-58-9 (1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one)

• Product Name: 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one
• CAS No: 2137830-58-9
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 6224395
• PubChem ID: 165488338
• Update Time: 2025-10-28

1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one
• 2137830-58-9
• EN300-784355

• Inchi： 1S/C14H14N2OS/c1-9(17)10-3-2-4-11(7-10)14-12-8-18-6-5-13(12)15-16-14/h2-4,7H,5-6,8H2,1H3,(H,15,16)
• InChI Key： UCINIPKTILQYEO-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C3C=CC=C(C(C)=O)C=3)=NN2)C1

Computed Properties

• Exact Mass: 258.08268425g/mol
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Additional information on 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one

Introduction to 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one (CAS No. 2137830-58-9)

1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one (CAS No. 2137830-58-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyranopyrazoles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a thiopyrano[4,3-c]pyrazole moiety attached to a phenyl group via an ethanone linkage, which contributes to its distinct chemical properties and biological activities.

The development of 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one has been driven by the need for new therapeutic agents with improved efficacy and reduced side effects. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, particularly those involving inflammation and cancer. The compound's ability to modulate key signaling pathways and interact with specific biological targets makes it a promising candidate for further investigation.

In terms of chemical synthesis, 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one can be synthesized through a multi-step process involving the condensation of appropriate precursors. The synthesis typically involves the formation of the thiopyrano[4,3-c]pyrazole core followed by the attachment of the phenyl and ethanone groups. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activity of 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promising anti-proliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells.

Mechanistically, 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one appears to exert its effects through multiple pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Furthermore, the compound may also target other signaling pathways such as MAPK and PI3K/AKT, which are crucial for cell survival and proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one has also been explored for its use as a research tool in understanding the molecular mechanisms underlying various diseases. Its ability to selectively modulate specific signaling pathways makes it a valuable probe for investigating cellular processes involved in inflammation and cancer.

The future prospects for 1-(3-{2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-yl}phenyl)ethan-1-one are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and identify new derivatives with enhanced activity and selectivity. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate its large-scale production.

In conclusion, 1-(3-{2H,4H,6H,7H-thiopyrano[4， 3-c]pyrazol - ３ - yl}pheny l )et han - １ - one (CAS No. 2137830 - 58 - 9) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammation and cancer. As research continues to uncover new insights into its mechanisms of action and potential applications, 1 -( ３ - {２ H，４ H，６ H，７ H - thi o pyran o [４ ,３ - c ] pyra z ol - ３ - yl } phen y l ) et han - １ - one (CAS No. 2137830 - 58 - 9) is poised to play an important role in advancing our understanding of these complex diseases.